Cas no 163114-33-8 (Benzenemethanol,4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)-)

• Product Name: Benzenemethanol,4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)-
• CAS No: 163114-33-8
• MF: C₁₅H₇F₁₇O
• MW: 526.188344240189
• CID: 110124
• PubChem ID: 57370344
• Update Time: 2025-04-18

Benzenemethanol,4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)-
• [4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)phenyl]methanol
• Benzenemethanol,4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)
• Benzenemethanol,4-(heptadecafluorooctyl)-(9CI)
• 4-(PERFLUOROOCTYL)BENZYL ALCOHOL
• DTXSID30724661
• NS00109894
• [4-(HEPTADECAFLUOROOCTYL)PHENYL]METHANOL
• SCHEMBL13410386
• 163114-33-8

• Inchi： 1S/C15H7F17O/c16-8(17,7-3-1-6(5-33)2-4-7)9(18,19)10(20,21)11(22,23)12(24,25)13(26,27)14(28,29)15(30,31)32/h1-4,33H,5H2
• InChI Key： XSCXGBGLEZMUEH-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C1C=CC(CO)=CC=1)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 526.02300
• Monoisotopic Mass: 526.0225436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 6.64480